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Compound of Interest

Compound Name: 2,3,3-Trichloropropenal

Cat. No.: B15075440 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for conducting chemical

reactions with 2,3,3-trichloropropenal. It is intended for use by qualified researchers and

professionals in a laboratory setting. Due to the hazardous nature of this compound, all

procedures must be carried out with strict adherence to safety protocols.

Safety Precautions and Handling
2,3,3-Trichloropropenal is a toxic, combustible, and environmentally hazardous substance.[1]

Extreme caution must be exercised during its handling and use.

General Safety:

Work Area: All manipulations involving 2,3,3-trichloropropenal must be performed in a well-

ventilated chemical fume hood.

Personal Protective Equipment (PPE): Wear appropriate PPE at all times, including a lab

coat, chemical-resistant gloves (e.g., nitrile), and chemical splash goggles. A face shield may

be necessary for certain operations.

Ignition Sources: Keep away from open flames, hot surfaces, and other potential sources of

ignition.

Inhalation: Avoid inhaling fumes or vapors.
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Contact: Avoid contact with skin and eyes. In case of contact, flush immediately with copious

amounts of water and seek medical attention.

Waste Disposal: Dispose of all waste containing 2,3,3-trichloropropenal according to

institutional and local regulations for hazardous chemical waste.

Physicochemical Data
A summary of the key physical and chemical properties of 2,3,3-trichloropropenal is provided

in the table below.

Property Value Reference

Molecular Formula C₃HCl₃O [1]

Molecular Weight 159.39 g/mol [1]

Appearance
Not specified (handle with

care)

CAS Number 3787-28-8 [1]

Experimental Protocols
Due to the limited availability of specific experimental protocols for 2,3,3-trichloropropenal in
the searched literature, the following sections provide generalized procedures for common

reaction types in which this compound could be a valuable synthon. These protocols are based

on standard organic chemistry laboratory techniques and should be adapted and optimized by

the researcher for the specific substrate and desired outcome.

Synthesis of Heterocyclic Compounds
2,3,3-Trichloropropenal is a versatile precursor for the synthesis of various heterocyclic

compounds, such as thiazoles and pyrazoles, which are important scaffolds in medicinal

chemistry.

This protocol describes a generalized Hantzsch synthesis of a 2-aminothiazole derivative from

2,3,3-trichloropropenal and thiourea. The reaction proceeds through the initial reaction of the

thioamide with the α-halo carbonyl functionality, followed by cyclization.
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Reaction Scheme:

Hantzsch Thiazole Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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